Cas no 1804710-36-8 (3-Chloro-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-acetic acid)

• Product Name: 3-Chloro-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-acetic acid
• CAS No: 1804710-36-8
• MF: C₉H₅ClF₅NO₂
• MW: 289.586519002914
• CID: 4807488
• Update Time: 2025-10-31

3-Chloro-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-acetic acid

• Inchi： 1S/C9H5ClF5NO2/c10-7-3(8(11)12)1-5(9(13,14)15)16-4(7)2-6(17)18/h1,8H,2H2,(H,17,18)
• InChI Key： UAXMRFJDESKIHZ-UHFFFAOYSA-N
• SMILES： ClC1C(CC(=O)O)=NC(C(F)(F)F)=CC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 2.5
• Topological Polar Surface Area: 50.2

Additional information on 3-Chloro-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-acetic acid

Professional Introduction to 3-Chloro-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-acetic Acid (CAS No. 1804710-36-8)

3-Chloro-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-acetic acid, identified by its CAS number 1804710-36-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple fluorine atoms and a chloro substituent makes it a particularly intriguing molecule for synthetic chemists and biologists alike.

The structural features of 3-Chloro-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-acetic acid contribute to its unique chemical properties and potential biological activities. The trifluoromethyl group, for instance, is known to enhance metabolic stability and binding affinity in drug molecules, while the difluoromethyl group can influence electronic distribution and lipophilicity. These attributes make the compound a valuable intermediate in the synthesis of various bioactive molecules.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Pyridine derivatives, including 3-Chloro-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-acetic acid, have emerged as pivotal scaffolds in this endeavor. Studies have demonstrated that modifications at the pyridine ring can lead to compounds with potent pharmacological effects across multiple therapeutic areas, such as oncology, inflammation, and infectious diseases.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and dysregulation of these pathways is often associated with various diseases, particularly cancer. The fluorinated substituents in 3-Chloro-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-acetic acid are particularly well-suited for designing molecules that can selectively target specific kinases, thereby minimizing off-target effects.

Recent advancements in computational chemistry have further enhanced the understanding of how structural modifications can influence biological activity. Molecular modeling studies have shown that the presence of both chloro and trifluoromethyl groups can optimize binding interactions within target proteins. This knowledge has been instrumental in guiding the design of more effective kinase inhibitors based on the 3-Chloro-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-acetic acid scaffold.

Beyond its potential in drug discovery, this compound has also shown promise in agrochemical applications. The unique structural motifs present in 3-Chloro-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-acetic acid make it a versatile building block for synthesizing novel pesticides and herbicides. These compounds are designed to combat resistant plant pathogens while maintaining high selectivity towards crops, thereby addressing critical challenges in modern agriculture.

The synthesis of 3-Chloro-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-acetic acid involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. The introduction of fluorinated groups requires precise control over reaction conditions to achieve high yields and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to facilitate these transformations efficiently.

In conclusion, 3-Chloro-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-acetic acid (CAS No. 1804710-36-8) represents a fascinating example of how structural complexity can be leveraged to develop molecules with significant therapeutic and agricultural potential. Ongoing research continues to uncover new applications for this compound, underscoring its importance in modern science. As our understanding of molecular interactions deepens, it is likely that derivatives of this compound will play an increasingly vital role in addressing global health and food security challenges.